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Compound of Interest

Compound Name: 7-Methoxyisoindolin-1-one

CAS No.: 934389-18-1

Cat. No.: B2828852

Get Quote

Executive Summary: Immediate Action Directive
7-Methoxyisoindolin-1-one (CAS: 934389-18-1) is a pharmaceutical intermediate featuring an

isoindolinone scaffold, a structure frequently associated with bioactive kinase inhibitors and

immunomodulatory drugs.[1][2] Due to its potential (often uncharacterized) pharmacological

activity, it must be managed as a High-Potency Active Pharmaceutical Ingredient (HPAPI)

surrogate until specific toxicological data proves otherwise.[2]

Disposal Core Requirement: Do NOT dispose of via municipal waste or sanitary sewer

systems. Mandatory Method: High-temperature chemical incineration with afterburner and

scrubber.[2]

Chemical Profile & Hazard Identification
Use this data to populate internal waste manifests.
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Parameter Technical Specification

Chemical Name 7-Methoxyisoindolin-1-one

CAS Number 934389-18-1

Molecular Formula C₉H₉NO₂

Molecular Weight 163.17 g/mol

Physical State Solid (Crystalline powder)

GHS Classification Warning (Irritant/Bioactive)

Hazard Statements

H302 (Harmful if swallowed), H315 (Skin

Irritation), H319 (Eye Irritation), H335 (Resp.[1]

[2][3][4][5] Irritation)

RCRA Status
Unlisted; Classify as Characteristic Waste

(Toxic/Reactive) if untested.

Scientific Context: The isoindolin-1-one core is structurally related to thalidomide analogs

(IMiDs).[1][2] While 7-methoxyisoindolin-1-one is a precursor, the "Precautionary Principle"

dictates it be handled as a potential teratogen or cytotoxin during disposal.[1]

Waste Segregation & Disposal Protocols
A. Solid Waste (Pure Substance)
Objective: Prevent environmental leaching and unauthorized retrieval.[2][6]

Containment: Transfer the solid substance into a clear, wide-mouth polyethylene (HDPE) or

glass jar.

Labeling: Affix a hazardous waste label. Explicitly write:
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Chemical Name: 7-Methoxyisoindolin-1-one[1][3][7][8]

Hazards: "Irritant," "Potential Bioactive," "Incinerate Only."

Secondary Containment: Place the primary jar into a sealable plastic bag (4-mil thickness) to

prevent dust release during transport.

Disposal Stream: Deposit into the Solid Chemical Waste Drum destined for incineration.[2]

Note: Do not mix with strong oxidizers (e.g., permanganates, nitrates) in the waste drum.

B. Liquid Waste (Solutions/Mother Liquors)
Objective: Prevent solvent interaction and precipitation in waste lines.[2]

Solvent Compatibility: Ensure the carrier solvent (e.g., DMSO, Methanol, DCM) is compatible

with the waste stream.[2]

Dilution: If the concentration is >100 mM, dilute with the primary solvent to reduce

precipitation risks.[2]

Segregation:

Halogenated Stream: If dissolved in DCM, Chloroform.[2]

Non-Halogenated Stream: If dissolved in Methanol, DMSO, Acetone.[2]

Tagging: The waste tag must list "7-Methoxyisoindolin-1-one" as a trace contaminant (<1%

usually, or actual concentration).[1][2]

C. Contaminated Debris (Sharps/PPE)[1]
Gloves/Paper Towels: Place in a yellow Biohazard/Chem-Contaminated Solid bag. Do not

use regular trash.

Syringes/Needles: Dispose of in a rigid Sharps Container. Do not recap needles.

Visualizing the Workflow
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The following diagrams illustrate the decision logic for segregation and the emergency spill

response.

Figure 1: Waste Segregation Decision Tree
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Click to download full resolution via product page

Caption: Logic flow for segregating 7-Methoxyisoindolin-1-one waste streams to ensure

compliance with incineration protocols.

Figure 2: Emergency Spill Response Protocol
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(Avoid Dust Inhalation)
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3. Containment:
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4. Cleanup:
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Wipe area with MeOH

5. Disposal:
Label as HazWaste

Click to download full resolution via product page

Caption: Step-by-step immediate response workflow for solid spills, emphasizing dust control.

Regulatory & Compliance Context
US EPA (RCRA): While not explicitly P-listed or U-listed, the chemical structure implies

toxicity. Under 40 CFR 261, generators must determine if waste exhibits hazardous

characteristics. Default Classification: Hazardous Waste (due to toxicity/irritancy).[2]

Transportation (DOT):

Proper Shipping Name: Toxic solid, organic, n.o.s. (7-Methoxyisoindolin-1-one).[1]

UN Number: UN2811 (Generic assignment for toxic organic solids).

Packing Group: III (Minor Danger - Default for uncharacterized research chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures: 7-Methoxyisoindolin-1-
one]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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